Cas no 63136-61-8 (4-Chloro-7-methylquinoline)

4-Chloro-7-methylquinoline structure
4-Chloro-7-methylquinoline structure
Product Name:4-Chloro-7-methylquinoline
CAS No:63136-61-8
MF:C10H8ClN
MW:177.630221366882
MDL:MFCD09752823
CID:57993
PubChem ID:329773500
Update Time:2025-04-18

4-Chloro-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7-methylquinoline
    • 4-Chlor-7-methyl-chinolin
    • 4-chloro-7-methyl-quinoline
    • CS-0257745
    • AS-59931
    • SCHEMBL317506
    • 63136-61-8
    • DTXSID20489636
    • Quinoline, 4-chloro-7-methyl-
    • MFCD09752823
    • 4-Chloro-7-methylquinoline, AldrichCPR
    • AC-28306
    • EN300-6764260
    • SLBWENCMEQRYEG-UHFFFAOYSA-N
    • SY227426
    • AKOS006283018
    • AB51456
    • Methyl5-(1-piperidinyl)-2-pyrazinecarboxylate
    • FT-0751395
    • DTXCID40440446
    • DB-073269
    • MDL: MFCD09752823
    • Inchi: 1S/C10H8ClN/c1-7-2-3-8-9(11)4-5-12-10(8)6-7/h2-6H,1H3
    • InChI Key: SLBWENCMEQRYEG-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=C(C)C=CC2=1

Computed Properties

  • Exact Mass: 177.03500
  • Monoisotopic Mass: 177.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.19660

4-Chloro-7-methylquinoline Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn

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